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Abstract
Dimethylmatairesinol, also known by its synonym Arctigenin methyl ether, is a

dibenzylbutyrolactone lignan with the molecular formula C₂₂H₂₆O₆.[1] This naturally occurring

compound, found in sources such as sesame, has garnered significant interest within the

scientific community for its potential therapeutic applications. This technical guide provides a

comprehensive overview of the physical and chemical properties of Dimethylmatairesinol,
detailed experimental protocols for its characterization, and an exploration of its biological

activities and associated signaling pathways. All quantitative data are summarized in structured

tables for ease of reference, and key processes are visualized through detailed diagrams.

Physicochemical Properties
Dimethylmatairesinol is a relatively dense organic compound with moderate thermal stability.

[1] Its properties are characteristic of a butyrolactone-type lignan derivative.[1] A summary of its

key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Dimethylmatairesinol
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Property Value Source(s)

Molecular Formula C₂₂H₂₆O₆ [1]

Molecular Weight 386.4 g/mol [1]

IUPAC Name

(3R,4R)-3,4-bis[(3,4-

dimethoxyphenyl)methyl]oxola

n-2-one

Synonyms
Arctigenin methyl ether, (-)-

Arctigenin methyl ether

CAS Number 25488-59-9

Density 1.2 ± 0.1 g/cm³

Boiling Point 545.6 ± 45.0 °C at 760 mmHg

Flash Point 237.2 ± 28.8 °C

Refractive Index 1.553

logP 3.23

Polar Surface Area 63.22 Å²

Spectroscopic Data
The structural elucidation of Dimethylmatairesinol has been accomplished through various

spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass

Spectrometry (MS), and Infrared (IR) spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy provide a detailed characterization of the molecular structure of

Dimethylmatairesinol. The chemical shifts are indicative of the aromatic, methoxy, and

lactone ring protons and carbons.

Table 2: ¹H NMR Spectral Data for Dimethylmatairesinol
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Chemical Shift (ppm) Multiplicity Assignment

6.4 - 6.9 m Aromatic protons

~3.8 s Methoxy group protons

2.4 - 4.1 m Lactone ring protons

Table 3: ¹³C NMR Spectral Data for Dimethylmatairesinol

Chemical Shift (ppm) Assignment

110 - 150 Aromatic carbons

~178 Lactone carbonyl carbon

55 - 56 Methoxy carbons

40 - 50 Benzylic carbons

Mass Spectrometry (MS)
Mass spectrometry analysis confirms the molecular weight of Dimethylmatairesinol. The

molecular ion peak is observed at a mass-to-charge ratio (m/z) of 386.

Infrared (IR) Spectroscopy
IR spectroscopy reveals the presence of key functional groups within the

Dimethylmatairesinol molecule.

Table 4: Infrared (IR) Absorption Bands for Dimethylmatairesinol

Wavenumber (cm⁻¹) Functional Group

~1765 Lactone carbonyl (C=O) stretching

3000 - 3100 Aromatic C-H stretching

2850 - 2950 Aliphatic C-H stretching
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Experimental Protocols
General Characterization Protocol
A standard protocol for the spectroscopic characterization of Dimethylmatairesinol involves

dissolving the purified compound in a suitable deuterated solvent, such as chloroform-d

(CDCl₃), for NMR analysis. Mass spectra are typically acquired using techniques such as Gas

Chromatography-Mass Spectrometry (GC-MS).
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Figure 1. General workflow for the spectroscopic characterization of Dimethylmatairesinol.

Biological Activity and Signaling Pathways
Dimethylmatairesinol has demonstrated significant biological activities, including anticancer

and anti-inflammatory properties. Its mechanism of action involves the modulation of key

cellular signaling pathways.

Anticancer Properties
Dimethylmatairesinol has been shown to induce apoptosis in various cancer cell lines. This

pro-apoptotic effect is mediated through the inhibition of critical survival signaling pathways.

Modulation of Signaling Pathways
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PI3K/Akt and MAPK Pathways: Dimethylmatairesinol exerts its anticancer effects by inhibiting

the Phosphoinositide 3-kinase (PI3K)/Akt and Mitogen-activated protein kinase (MAPK)

signaling pathways. These pathways are crucial for cell growth, proliferation, and survival, and

their dysregulation is a hallmark of many cancers.

AMPK Pathway: In addition to its inhibitory effects, Dimethylmatairesinol activates AMP-

activated protein kinase (AMPK), a key regulator of cellular energy homeostasis. AMPK

activation can lead to the suppression of cancer cell growth and has implications for the

treatment of metabolic disorders.
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Figure 2. Signaling pathways modulated by Dimethylmatairesinol.

Conclusion
Dimethylmatairesinol is a promising natural product with well-defined physicochemical

properties and significant biological activities. Its ability to modulate key signaling pathways,

such as PI3K/Akt, MAPK, and AMPK, underscores its potential as a lead compound in drug

discovery, particularly in the areas of oncology and metabolic diseases. Further research,
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including detailed in vivo studies and clinical trials, is warranted to fully elucidate its therapeutic

potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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